Cas no 2228870-46-8 (tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate
• CAS No: 2228870-46-8
• MF: C₁₂H₂₁N₃O₄
• MW: 271.312843084335
• CID: 6410476
• PubChem ID: 165706291
• Update Time: 2025-10-28

tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate
• 2228870-46-8
• tert-butyl N-[2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propyl]carbamate
• EN300-1895985

• Inchi： 1S/C12H21N3O4/c1-12(2,3)18-11(16)14-7-8(13)5-9-6-10(17-4)15-19-9/h6,8H,5,7,13H2,1-4H3,(H,14,16)
• InChI Key： NIWDQMICBXKAJG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=CC(=NO1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.15320616g/mol
• Monoisotopic Mass: 271.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.6Ų

Additional information on tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate

tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate, identified by the CAS number 2228870-46-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino functionality, and a 1,2-oxazole ring substituted with a methoxy group. These structural features contribute to its versatile reactivity and make it a valuable compound in synthetic chemistry.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery and development. The 1,2-oxazole ring in this compound is known to exhibit interesting pharmacological properties, including anti-inflammatory and antimicrobial activities. The methoxy substitution further enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

The amino group present in the structure of tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate plays a crucial role in its reactivity. This functionality allows the compound to participate in various nucleophilic reactions, such as amidation and alkylation, which are essential steps in the synthesis of more complex molecules. Additionally, the tert-butyl group provides steric protection to the reactive sites during these transformations, ensuring high yields and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of an appropriate oxazole derivative with an amino alcohol followed by carbamate formation. The optimization of reaction conditions has been a focus of recent research efforts, with studies demonstrating that mild reaction conditions and efficient catalysts can significantly improve the overall process.

The application of tert-butyl N-2-amino-3-(3-methoxy-1,2-oxazol-5-yl)propylcarbamate extends beyond pharmaceuticals into materials science. Its ability to form stable polymers has been explored in recent studies, where it has been used as a building block for synthesizing novel polymeric materials with tailored properties such as high thermal stability and mechanical strength.

In conclusion, tert-butyl N-2-amino-3-(3-methoxy-1,2 oxazol 5 yl)propylcarbamate (CAS No: 2228870 46 8) is a versatile compound with a wide range of applications in both chemical synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working in these fields. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.